Cas no 440347-89-7 (4-SEC-BUTYLAMINO-3-NITRO-BENZOIC ACID)

• Product Name: 4-SEC-BUTYLAMINO-3-NITRO-BENZOIC ACID
• CAS No: 440347-89-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD02937559
• CID: 3028192
• PubChem ID: 11528819
• Update Time: 2025-07-30

4-SEC-BUTYLAMINO-3-NITRO-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-SEC-BUTYLAMINO-3-NITRO-BENZOIC ACID
• Oprea1_761905
• 4-[(butan-2-yl)amino]-3-nitrobenzoic acid
• 4-(sec-butylamino)-3-nitrobenzoic acid
• AKOS017268548
• SCHEMBL6044169
• AKOS015965452
• CHEMBL391473
• 4-(butan-2-ylamino)-3-nitrobenzoic acid
• 4-(sec-butylamino)-3-nitrobenzoicacid
• SB80686
• 440347-89-7
• AKOS000214354

• MDL： MFCD02937559
• Inchi： 1S/C11H14N2O4/c1-3-7(2)12-9-5-4-8(11(14)15)6-10(9)13(16)17/h4-7,12H,3H2,1-2H3,(H,14,15)
• InChI Key： DQBNOZHZXARJLB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1NC(C)CC)=O

Computed Properties

• Exact Mass: 238.09535693Da
• Monoisotopic Mass: 238.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2Ų

4-SEC-BUTYLAMINO-3-NITRO-BENZOIC ACID Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives